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Compound of Interest

Compound Name: GSK-7975A

Cat. No.: B15615724 Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the selectivity profile of GSK-7975A, a potent

inhibitor of Ca2+ release-activated Ca2+ (CRAC) channels, against a panel of other ion

channels. The information is supported by experimental data to assist researchers, scientists,

and drug development professionals in evaluating its potential for specific applications.

Executive Summary
GSK-7975A is a well-characterized inhibitor of store-operated Ca2+ entry (SOCE), primarily

targeting the Orai1 and Orai3 subunits of the CRAC channel. Experimental data demonstrates

that GSK-7975A exhibits potent inhibitory activity against these channels with a half-maximal

inhibitory concentration (IC50) in the low micromolar range. While generally selective, some off-

target activity has been observed, most notably against the L-type voltage-gated calcium

channel CaV1.2 and the transient receptor potential vanilloid 6 (TRPV6) channel. This guide

consolidates the available data on its selectivity and provides detailed experimental protocols

for independent verification.

Data Presentation: Selectivity Profile of GSK-7975A
The following table summarizes the inhibitory activity of GSK-7975A against various ion

channels, as determined by whole-cell patch-clamp electrophysiology.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15615724?utm_src=pdf-interest
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/product/b15615724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ion Channel Target Reported IC50 Cell Line Comments

Orai1 (CRAC) ~ 4.1 µM[1] HEK293

Potent inhibition of

store-operated

currents.

Orai3 (CRAC) ~ 3.8 µM[1] HEK293
Similar potency to

Orai1 inhibition.

CaV1.2 (L-type) ~ 8 µM[2] HEK293
Moderate inhibitory

effect.

TRPV6 Potent Inhibition[3] HEK293
Noted as a significant

off-target effect.

Other Ion Channels > 10 µM[2] HEK293

Screened against a

small panel, showing

selectivity.

Experimental Protocols
The evaluation of GSK-7975A's selectivity is predominantly conducted using whole-cell patch-

clamp electrophysiology on mammalian cell lines heterologously expressing the ion channel of

interest.

Whole-Cell Patch-Clamp Electrophysiology Protocol for
Orai1/3 Current Measurement
1. Cell Culture and Transfection:

Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle Medium

(DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

Cells are transiently co-transfected with plasmids encoding the desired Orai channel (e.g.,

YFP-Orai1 or YFP-Orai3) and the stromal interaction molecule 1 (CFP-STIM1) to

reconstitute the CRAC channel machinery. Transfection is typically performed using a

suitable transfection reagent 24-48 hours prior to the experiment.

2. Electrophysiological Recording:
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Recordings are performed at room temperature (20-24 °C) using an patch-clamp amplifier

and data acquisition system.

Borosilicate glass pipettes with a resistance of 2-5 MΩ are used for recording.

Internal (Pipette) Solution: Contains (in mM): 145 Cs-glutamate, 8 NaCl, 1 MgCl2, 10

HEPES, 10 BAPTA, adjusted to pH 7.2 with CsOH. This solution induces passive store

depletion.

External (Bath) Solution: Contains (in mM): 140 NaCl, 5 KCl, 1 CaCl2, 2 MgCl2, 10 HEPES,

10 glucose, adjusted to pH 7.4 with NaOH.

Whole-cell configuration is established, and cells are held at a holding potential of 0 mV.

3. Data Acquisition and Analysis:

Store-operated currents are elicited by voltage ramps (e.g., -100 to +100 mV over 100 ms)

applied every 5 seconds. The inward current at a negative potential (e.g., -74 mV) is

measured to monitor CRAC channel activity.[1]

Once a stable baseline current is established, various concentrations of GSK-7975A are

perfused into the bath solution.

The inhibitory effect is measured as the percentage reduction in the peak inward current

compared to the baseline.

The IC50 value is determined by fitting the concentration-response data to a Hill equation.

Mandatory Visualization
The following diagrams illustrate the signaling pathway of store-operated calcium entry and the

experimental workflow for evaluating the selectivity of GSK-7975A.
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Caption: Store-Operated Calcium Entry (SOCE) Pathway and GSK-7975A Inhibition.
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Caption: Experimental Workflow for Evaluating GSK-7975A Selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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